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Compound of Interest

Compound Name: 2-Demethyilcolchicine
CAS No.: 7336-36-9
Cat. No.: B1346099
Get Quote
. J

2-Demethylcolchicine (2-DMC) is a highly potent colchicine derivative.[1] While it shares the
structural backbone of Colchicine (RCRA P-listed waste P021), it possesses a distinct toxicity
profile that demands rigorous containment.[1]

Critical Directive: Treat 2-Demethylcolchicine as Acute Hazardous Waste. Although it may not
share the exact CAS number of the P021 listing, its acute oral toxicity (Category 2) and
mutagenic properties mandate that it be managed with the same "Cradle-to-Grave" stringency
as P-listed waste.[1] Incineration is the only acceptable final disposal method.

Chemical Profile & Hazard Identification

Before initiating disposal, operators must verify the chemical identity to ensure compatibility
with waste streams.
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Parameter Specification
Chemical Name 2-Demethylcolchicine
CAS Number 7336-36-9

Molecular Formula C21H23NOe

Acute Tox. 2 (Oral/Inhalation), Muta.[1] 1B, Eye
Dam. 1

GHS Classification

Signal Word DANGER

Microtubules (Mitotic Inhibitor), Gastrointestinal,
Target Organs
Bone Marrow

Non-Listed Acute Toxic (Manage as P-List
RCRA Status ]
Equivalent)

Regulatory Logic: The "Conservative
Determination” Rule

In the absence of a specific RCRA waste code for 2-Demethylcolchicine, you must apply the
Generator Knowledge rule (40 CFR § 262.11). Due to its structural homology to Colchicine and
LD50 < 50 mg/kg, it meets the criteria for Characteristic of Toxicity if tested, but practically, it
should be segregated immediately as Cytotoxic/High-Potency Waste.

Waste Determination Workflow

The following decision logic ensures compliance with federal (EPA) and best-practice industrial
hygiene standards.
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Waste Generation
(2-Demethylcolchicine)

Is it Pure Substance
or Unused Product?

Is it a Mixture/Solution?

Conc. < 3%

Is it Trace Contamination?

o,
(<3% by weight in container) Conc. > 3%

Empty Vials/Gloves \Gross Contamination

Manage as Trace Manage as ACUTE HAZARDOUS
Chemotherapy/Cytotoxic Waste (P-List Equivalent)
(Yellow Bin) NO DRAIN DISPOSAL

Click to download full resolution via product page

Figure 1: Waste Determination Logic.[1] Note that "Trace" exemptions are strictly defined; when
in doubt, default to Acute Hazardous Waste.

Operational Disposal Protocol
Phase 1: Segregation & Containerization

NEVER mix 2-Demethylcolchicine with oxidizers, strong acids, or general organic solvents
without verification.
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Waste Type Container Specification Labeling Requirement
) Rigid, Puncture-Proof "HAZARDOUS WASTE -
Solid Waste (Powder, ] ]
) ) Container (Wide-mouth CYTOTOXIC - 2-
contaminated wipes) o
HDPE).[1] Must be sealable. Demethylcolchicine"

Glass or HDPE Carboy.[1] Do "HAZARDOUS WASTE -

Liquid Waste (Mother liquor, not fill >80%. Ensure cap is TOXIC LIQUID - 2-
HPLC effluent) vented if reaction potential Demethylcolchicine in [Solvent
exists (unlikely here). Name]"

Red/Yellow Sharps Container
(specifically designated for "SHARPS - CYTOTOXIC"
Chemotherapy/Cytotoxic).[1]

Sharps (Needles, broken

glass)

Phase 2: The "Satellite Accumulation" Rule

e Location: Waste must be stored at or near the point of generation (e.g., inside the fume hood
or a designated cabinet).

» Secondary Containment: All liquid waste containers must sit in a secondary tray capable of
holding 110% of the container's volume.

» Closed State: Containers must remain hermetically sealed except when actively adding
waste. Funnels must be removed immediately after use.

Phase 3: Final Destruction

e Method: High-Temperature Incineration (>1000°C) with flue gas scrubbing.[1]

» Prohibition:DO NOT autoclave. Autoclaving does not destroy the chemical structure of
colchicine derivatives and may aerosolize toxic vapors.

e Vendor Handoff: Ensure the waste manifest explicitly lists "Toxic Solid/Liquid, Organic,
N.O.S. (2-Demethylcolchicine)" to alert the disposal facility of high potency.

Spill Management & Decontamination

In the event of a spill, speed and containment are vital to prevent aerosolization.
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Required PPE for Spill Cleanup:

e Respiratory: N95 minimum; P100/HEPA respirator recommended for powders.[1]

o Skin: Double nitrile gloves (min thickness 5 mil outer, 4 mil inner). Tyvek sleeves/gown.[1]
o Eye: Chemical splash goggles.

Decontamination Protocol:

 |solate: Evacuate the immediate area. Post "DO NOT ENTER" signage.[1]

o Contain:

o Powder: Cover gently with damp paper towels (water or mineral oil) to prevent dust
generation.[1] DO NOT SWEEP.

o Liquid: Dike with absorbent pillows or vermiculite.
e Chemical Deactivation (Surface Cleaning):

o While incineration is required for the waste itself, surfaces can be decontaminated using a
two-step method:

1. Oxidation: Apply 10% Sodium Hypochlorite (Bleach) solution.[1] Allow 15 minutes
contact time. (Oxidizes the tropolone ring structure).[1]

2. Removal: Wipe with 1% Sodium Thiosulfate (to neutralize bleach) followed by
detergent/water.[1]

e Disposal of Cleanup Materials: All wipes, absorbents, and PPE used in cleanup must be
disposed of as Acute Hazardous Waste (see Phase 1).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. nyu.edu [nyu.edu]

e To cite this document: BenchChem. [Executive Summary: The "Zero-Tolerance" Safety
Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346099/docs#executive-summary-the-zero-
tolerance-safety-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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